Cas no 1256834-36-2 (Methyl 4-bromo-5-chloropyridine-2-carboxylate)

• Product Name: Methyl 4-bromo-5-chloropyridine-2-carboxylate
• CAS No: 1256834-36-2
• MF: C₇H₅BrClNO₂
• MW: 250.4771
• MDL: MFCD18257373
• CID: 4741359
• PubChem ID: 129958183
• Update Time: 2026-02-25

Methyl 4-bromo-5-chloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-chloropicolinate
• Methyl 4-bromo-5-chloropyridine-2-carboxylate
• MFCD18257373
• 2-Pyridinecarboxylic acid, 4-bromo-5-chloro-, methyl ester
• 1256834-36-2
• E74785
• Methyl4-bromo-5-chloropicolinate
• SY031773
• CS-0160801
• BS-48189

• MDL： MFCD18257373
• Inchi： 1S/C7H5BrClNO2/c1-12-7(11)6-2-4(8)5(9)3-10-6/h2-3H,1H3
• InChI Key： QVYBWVHZDVYSTA-UHFFFAOYSA-N
• SMILES： BrC1C(=C([H])N=C(C(=O)OC([H])([H])[H])C=1[H])Cl

Computed Properties

• Exact Mass: 248.91922g/mol
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• Molecular Weight: 250.48g/mol
• XLogP3: 2.4

Additional information on Methyl 4-bromo-5-chloropyridine-2-carboxylate

Recent Advances in the Application of Methyl 4-bromo-5-chloropyridine-2-carboxylate (CAS: 1256834-36-2) in Chemical Biology and Pharmaceutical Research

Methyl 4-bromo-5-chloropyridine-2-carboxylate (CAS: 1256834-36-2) has emerged as a key building block in medicinal chemistry and drug discovery, particularly in the development of kinase inhibitors and other biologically active compounds. Recent studies have highlighted its versatility as a synthetic intermediate, with applications ranging from small molecule therapeutics to chemical biology probes. This research brief synthesizes the latest findings regarding this compound's applications, synthetic methodologies, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized Methyl 4-bromo-5-chloropyridine-2-carboxylate as a core scaffold, modifying the bromo and chloro substituents to achieve selective inhibition of BTK with IC50 values in the low nanomolar range. The study particularly emphasized the compound's optimal positioning of halogen atoms for subsequent cross-coupling reactions, enabling rapid diversification of the pyridine core.

In synthetic chemistry advancements, a 2024 Nature Communications paper reported an improved palladium-catalyzed amination protocol specifically optimized for Methyl 4-bromo-5-chloropyridine-2-carboxylate. The new method achieved >90% yield in Buchwald-Hartwig couplings while maintaining the integrity of the methyl ester group, addressing previous challenges with this substrate. This development significantly enhances the compound's utility in parallel synthesis approaches for medicinal chemistry programs.

From a chemical biology perspective, researchers at several institutions have recently employed Methyl 4-bromo-5-chloropyridine-2-carboxylate in the development of activity-based protein profiling (ABPP) probes. The compound's dual halogenation pattern allows for sequential functionalization - first introducing the reporter tag via bromo substitution, followed by target engagement elements at the chloro position. This strategy was successfully applied in mapping the kinome selectivity of several clinical kinase inhibitors.

The compound has also found applications in materials science, particularly in the synthesis of organic semiconductors for biomedical sensing. A 2023 Advanced Materials publication detailed its use as a precursor for electron-deficient π-conjugated systems, where the ester group serves as both a synthetic handle and a modulator of electronic properties. This interdisciplinary application underscores the compound's versatility beyond traditional pharmaceutical applications.

Ongoing research (as of Q2 2024) is exploring the compound's potential in PROTAC (proteolysis targeting chimera) development. Preliminary results suggest that the pyridine core of Methyl 4-bromo-5-chloropyridine-2-carboxylate provides optimal geometry for linker attachment in several E3 ligase-recruiting PROTACs targeting oncogenic proteins. Clinical-stage companies are reportedly investigating derivatives of this compound in multiple preclinical programs.

From a safety and handling perspective, recent toxicological studies have characterized the compound's occupational exposure limits. While generally stable under standard laboratory conditions, special precautions are recommended when handling the neat compound due to potential respiratory sensitization. Several vendors now offer the material in pre-weighed, sealed formats to minimize exposure risks during medicinal chemistry operations.

The commercial landscape for Methyl 4-bromo-5-chloropyridine-2-carboxylate has evolved significantly, with multiple GMP-certified suppliers entering the market in 2023-2024. This increased availability, coupled with improved synthetic protocols, has reduced the compound's cost by approximately 40% compared to 2021 prices, making it more accessible for large-scale pharmaceutical development.

Future research directions highlighted in recent reviews include exploring the compound's potential in DNA-encoded library synthesis and its application in developing covalent inhibitors targeting non-catalytic cysteine residues. The unique substitution pattern of Methyl 4-bromo-5-chloropyridine-2-carboxylate appears particularly suited for these emerging applications in drug discovery.